Cas no 887580-81-6 (Benzenamine,3-(2,3-difluorophenoxy)-)

Benzenamine,3-(2,3-difluorophenoxy)- structure
887580-81-6 structure
Product Name:Benzenamine,3-(2,3-difluorophenoxy)-
CAS No:887580-81-6
MF:C12H9F2NO
MW:221.202769994736
CID:713279
Update Time:2026-04-29

Benzenamine,3-(2,3-difluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-(2,3-difluorophenoxy)-
    • 3-(2,3-Difluorophenoxy)aniline
    • 3-(2,3-difluoro-phenoxy)-phenylamine
    • Inchi: InChI=1S/C12H9F2NO/c13-10-5-2-6-11(12(10)14)16-9-4-1-3-8(15)7-9/h1-7H,15H2
    • InChI Key: VODOLGNWDNGXDJ-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)OC2=CC=CC(=C2F)F)N

Computed Properties

  • Exact Mass: 221.065
  • Monoisotopic Mass: 221.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
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